N1-(2,4-difluorophenyl)-N2-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,4-difluorophenyl)-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-2-ylethyl]oxamide
• InChI: InChI=1S/C23H21F2N3O2S/c24-17-7-8-19(18(25)12-17)27-23(30)22(29)26-13-20(21-6-3-11-31-21)28-10-9-15-4-1-2-5-16(15)14-28/h1-8,11-12,20H,9-10,13-14H2,(H,26,29)(H,27,30)
• InChI Key: QSUWRWKQGQGRGO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(CNC(=O)C(=O)NC3=C(C=C(C=C3)F)F)C4=CC=CS4
• Molecular Formula: C23H21F2N3O2S
• Molecular Weight: 441.5 g/mol

Description

N1-(2,4-difluorophenyl)-N2-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C23H21F2N3O2S and its molecular weight is 441.5. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Blockade and Sleep-Wake Modulation : Research on orexins, peptides produced by lateral hypothalamic neurons, highlights the role of certain compounds in the maintenance of wakefulness through the activation of orexin receptors (OX1R and OX2R) located in wake-active structures. The pharmacological blockade of these receptors, using dual OX1/2R antagonists, has been shown to promote sleep in animals and humans, indicating the potential of such compounds in sleep regulation and the treatment of sleep disorders (Dugovic et al., 2009).

Antimicrobial and Anticancer Agents : The synthesis and characterization of new quinazolines and derivatives of isoquinoline as potential antimicrobial and anticancer agents underscore the significance of these compounds in developing new therapeutic strategies. These compounds exhibit moderate to high levels of antitumor activities against various cancer cell lines, demonstrating their potential as effective anti-cancer agents (Desai et al., 2007; Fang et al., 2016).

Organic Synthesis and Chemical Reactivity : Research in organic chemistry focuses on the synthesis, reactivity, and development of novel compounds with potential applications in drug development and materials science. Studies on the synthesis of N-phenylamide and phenyl (thio)esters, as well as the development of novel diethyl((2-oxo-1,2-dihydroquinolin-3-yl)(arylamino)methyl)phosphonate as potential anticancer agents, illustrate the ongoing efforts to explore the chemical space of these compounds for therapeutic and industrial applications (Ryabukhin et al., 2012; Mamedov et al., 2016).

Materials Science and OLED Applications : The application of cyclometalated iridium complexes and related compounds in organic light-emitting diodes (OLEDs) showcases the intersection of organic chemistry and materials science. These studies provide insights into the design and synthesis of compounds with specific electronic properties for use in OLEDs and other electronic devices, highlighting the versatility and importance of such compounds in advancing technology (Tsuboyama et al., 2003).